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Compound of Interest

Compound Name: Travocort

Cat. No.: B1211496

This document provides crucial safety protocols, operational guidance, and disposal plans for
laboratory professionals handling Travocort. The information is intended to ensure the safe
management of this combination topical cream, which contains the active ingredients
isoconazole nitrate and diflucortolone valerate. Adherence to these procedures is vital for
minimizing occupational exposure and ensuring environmental safety.

Travocort combines the antifungal action of isoconazole nitrate with the potent anti-
inflammatory and immunosuppressive effects of the corticosteroid diflucortolone valerate.[1][2]
Due to the hazardous nature of diflucortolone valerate, particularly its reproductive toxicity,
stringent handling protocols are required.[3][4][5]

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazards associated with Travocort's active ingredients are skin and eye irritation
from isoconazole nitrate and, more significantly, reproductive toxicity and potential organ
damage from prolonged exposure to diflucortolone valerate.[3][6][7] Therefore, a
comprehensive PPE strategy is mandatory.

Minimum PPE Requirements:

o Hand Protection: Double gloving with nitrile gloves is recommended. The inner glove should
be tucked under the cuff of the lab coat, and the outer glove should extend over the cuff.[8]
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Gloves must be changed immediately if contaminated, torn, or punctured, and at regular
intervals.

e Body Protection: A disposable, low-permeability lab coat with a solid front, long sleeves, and
tight-fitting cuffs is required to prevent skin contact.[9][10]

e Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn to
protect against accidental splashes.[3][9]

» Respiratory Protection: While not typically required for handling the cream formulation under
normal conditions with adequate ventilation, a NIOSH-approved respirator may be necessary
if aerosols could be generated or if handling the pure powder forms of the active ingredients.

[3]9]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for the active components of
Travocort. Occupational Exposure Limits (OELS) have not been formally established for either
compound.[3][7][9][11]
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Route of
Substance Test Administratio  Species Dosage Citation
n
Isoconazole
] LD50 Oral Rat 5600 mg/kg [2][12]
Nitrate
Subcutaneou >10,000
LD50 Mouse, Rat [11]
S mg/kg
Diflucortolone
LD50 Oral Rat ~3100 mg/kg [13][14]
Valerate
LD50 Oral Mouse >4000 mg/kg [1][14]
Subcutaneou
LD50 Rat 13 mg/kg [13][14]
S
Subcutaneou
LD50 Mouse ~180 mg/kg [1]114]
s
Intraperitonea 19.5-98
LD50 Rat [13][14]

I mg/kg

Operational and Disposal Plans

Experimental Protocol: Safe Handling of Travocort
Cream

This protocol outlines the step-by-step procedure for handling Travocort cream in a laboratory
setting to minimize exposure and contamination.

e Preparation:

[¢]

Designate a specific area for handling Travocort, preferably within a chemical fume hood
or a designated containment area.

[¢]

Ensure all required PPE is available and has been inspected for integrity.

o

Cover the work surface with disposable, absorbent bench paper.
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o Prepare all necessary equipment (e.g., spatulas, weighing boats, glassware) and a
designated hazardous waste container before starting.

e Donning PPE:

o

Wash hands thoroughly.

[e]

Don the inner pair of nitrile gloves.

o

Don the lab coat, ensuring cuffs are snug.

[¢]

Don the outer pair of nitrile gloves, pulling them over the lab coat cuffs.

[¢]

Don eye/face protection.

e Handling Procedure:

o

Carefully dispense the required amount of Travocort cream from its container using a
clean spatula. Avoid direct contact with the tube opening.

o

If weighing is required, place the cream onto a disposable weighing boat.

[¢]

Perform all manipulations carefully to prevent splashing or aerosolization.

[¢]

Immediately cap the Travocort container after use.

e Post-Handling:

o Clean any non-disposable equipment that came into contact with the cream using an
appropriate solvent (e.g., ethanol), and collect the cleaning materials as hazardous waste.

o Wipe down the designated work area.

o Dispose of all contaminated disposable items (bench paper, gloves, pipette tips, etc.) in
the designated hazardous waste container.

o Doffing PPE:

o Remove the outer pair of gloves and dispose of them in the hazardous waste container.
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[e]

Remove the lab coat, turning it inside out to contain any potential contamination, and
place it in a designated receptacle for contaminated laundry or disposal.

[e]

Remove eye/face protection.

o

Remove the inner pair of gloves and dispose of them.

[¢]

Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling Travocort must be treated as hazardous pharmaceutical
waste. Do not dispose of any Travocort-related waste in the regular trash or down the drain.

Unused/Expired Product: Keep the product in its original container and place it inside a
larger, clearly labeled hazardous waste container.

o Contaminated Labware and PPE: All disposable items that have come into contact with
Travocort (e.g., gloves, bench paper, pipette tips, empty vials) must be collected in a
dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Any solutions containing Travocort should be collected in a sealed, labeled
hazardous waste container. Do not mix with other waste streams unless approved by your
institution's Environmental Health and Safety (EHS) department.

o Waste Collection: All hazardous waste containers must be clearly labeled as "Hazardous
Pharmaceutical Waste" and include the chemical names (Isoconazole Nitrate, Diflucortolone
Valerate). Arrange for disposal through a licensed hazardous waste management company,
in accordance with federal, state, and local regulations. Incineration is the preferred disposal
method.

Visualizations
Mechanism of Action Signaling Pathway

The following diagram illustrates the distinct mechanisms of action for the two active
ingredients in Travocort.
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Caption: Dual mechanism of Travocort's active ingredients.

Experimental Workflow Diagram

This diagram outlines the logical flow for the safe handling of Travocort in a laboratory setting.
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Caption: Step-by-step workflow for handling Travocort.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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